Cas no 2091594-08-8 (5-bromo-6-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid)

• Product Name: 5-bromo-6-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
• CAS No: 2091594-08-8
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 5239253
• Update Time: 2025-07-04

5-bromo-6-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 5-bromo-1,2-dihydro-6-methyl-2-oxo-
• 5-bromo-6-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid

• Inchi： 1S/C11H8BrNO3/c1-5-2-3-7-9(10(5)12)6(11(15)16)4-8(14)13-7/h2-4H,1H3,(H,13,14)(H,15,16)
• InChI Key： XMNSQFSMRDMNPK-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=C(C)C=C2)C(C(O)=O)=CC1=O

Additional information on 5-bromo-6-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid

5-Bromo-6-Methyl-2-Oxo-1,2-Dihydroquinoline-4-Carboxylic Acid: A Comprehensive Overview

5-Bromo-6-Methyl-2-Oxo-1,2-Dihydroquinoline-4-Carboxylic Acid, also known by its CAS number 2091594-08-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family, which has been extensively studied due to its diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a quinoline ring system with substituents at positions 4, 5, and 6. Specifically, the 4-position bears a carboxylic acid group, the 5-position has a bromine atom, and the 6-position is substituted with a methyl group. The 2-position of the ring is an oxo group, contributing to the overall aromaticity and electronic properties of the molecule.

The synthesis of 5-Bromo-6-Methyl-2-Oxo-1,2-Dihydroquinoline-4-Carboxylic Acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method leverages the ability of microwaves to rapidly heat reactants, thereby accelerating bond formation and improving selectivity.

The physical and chemical properties of this compound have been thoroughly investigated. Its molecular weight is approximately 313.17 g/mol, with a melting point around 310°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of biological activity, 5-Bromo-6-Methyl-2-Oxo-1,2-Dihydroquinoline-4-Carboxylic Acid has demonstrated potent anti-inflammatory and antioxidant properties. Recent research has highlighted its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, the compound has shown promising results in scavenging free radicals, making it a potential candidate for antiaging formulations.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the development of organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its use as a dopant in polymer blends to enhance charge transport efficiency. Furthermore, its UV-absorbing characteristics render it useful in sunscreens and UV-blocking materials.

In conclusion, 5-Bromo-6-Methyl-2-Oxo-1,2-Dihydroquinoline-4-Carboxylic Acid (CAS No: 2091594-08-8) is a multifaceted compound with applications spanning multiple disciplines. Its synthesis methods continue to evolve with advancements in green chemistry practices, ensuring sustainable production processes. As research into its biological and material properties progresses, this compound holds immense potential for contributing to innovative solutions in medicine and technology.